Cas no 313531-00-9 (7-butyl-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-butyl-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 313531-00-9
• MF: C₁₄H₂₁N₅O₃
• MW: 307.348242521286
• CID: 6558177
• Update Time: 2025-10-28

7-butyl-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-butyl-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-butyl-3-methyl-8-morpholino-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 7-butyl-3,7-dihydro-3-methyl-8-(4-morpholinyl)-

• Inchi： 1S/C14H21N5O3/c1-3-4-5-19-10-11(17(2)14(21)16-12(10)20)15-13(19)18-6-8-22-9-7-18/h3-9H2,1-2H3,(H,16,20,21)
• InChI Key： AAZNEPATTVCDNL-UHFFFAOYSA-N
• SMILES： N1(CCCC)C2=C(N(C)C(=O)NC2=O)N=C1N1CCOCC1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 9?+-.0.70(Predicted)

Additional information on 7-butyl-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

7-butyl-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione: A Comprehensive Overview

7-butyl-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, also known by its CAS registry number CAS No 313531-00-9, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the purine dione class of heterocyclic compounds, which are characterized by their two nitrogen atoms in a six-membered ring system. The presence of a morpholine group at the 8th position and a butyl group at the 7th position introduces unique chemical and biological properties to this molecule.

The synthesis of 7-butyl-3-methyl... typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses of such complex molecules. For instance, researchers have employed transition metal catalysts to facilitate key steps in the construction of the purine dione framework. These methods not only enhance the scalability of the synthesis but also reduce environmental impact by minimizing waste generation.

The structural complexity of this compound makes it an intriguing target for various applications. In pharmaceutical research, purine diones are often explored for their potential as kinase inhibitors due to their ability to bind to ATP-binding pockets in protein kinases. The morpholine group in this compound is particularly noteworthy as it can act as a hydrogen bond donor or acceptor, enhancing its binding affinity to target proteins. Recent studies have demonstrated that 7-butyl... exhibits promising activity against several kinases associated with cancer and inflammatory diseases.

In addition to its pharmacological potential, this compound has also been investigated for its role in biochemistry and molecular biology. The presence of the butyl group introduces lipophilicity into the molecule, which can improve its membrane permeability and bioavailability. This property is crucial for drug development as it directly impacts the efficacy of a compound in vivo. Researchers have utilized advanced computational models to predict the pharmacokinetic profiles of this compound, providing valuable insights into its potential therapeutic applications.

The study of CAS No 313531... has also led to advancements in analytical chemistry. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These techniques have proven invaluable in ensuring the reliability of experimental results and facilitating further research into its properties.

Looking ahead, there is significant interest in exploring the structural modifications of this compound to optimize its biological activity and pharmacokinetic properties. Researchers are actively investigating how variations in the substituents at different positions affect its binding affinity and selectivity towards specific targets. Such studies are expected to pave the way for the development of more effective therapeutic agents.

In conclusion, 7-butyl... represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse applications. Its unique combination of functional groups makes it a valuable tool in both academic research and industrial drug development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing our understanding of chemical biology.